2-Hydroxychromene-2-carboxylate
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Overview
Description
2-hydroxychromene-2-carboxylate is conjugate base of 2-hydroxy-2H-chromene-2-carboxylic acid. It is a conjugate base of a 2-hydroxychromene-2-carboxylic acid.
Scientific Research Applications
Enzymatic Activity and Biological Degradation
2-Hydroxychromene-2-carboxylate isomerase, an enzyme found in bacteria that degrade naphthalenesulfonates, plays a significant role in biodegradation. Research by Kuhm, Knackmuss, and Stolz (1993) indicates that this enzyme, especially in Pseudomonas testosteroni A3, is activated by substances like glutathione and shows activity with this compound and related compounds. The enzyme's activity does not significantly change with the addition of various metal ions or EDTA, suggesting a specific mechanism of action (Kuhm, Knackmuss, & Stolz, 1993).
Enzyme Properties and Isomerization
Ohmoto et al. (1998) purified and characterized the properties of this compound isomerase from Pseudomonas sp. TA-2. Their research reveals the enzyme's molecular mass and N-terminal amino acid sequence, showing homology with genes involved in naphthalene metabolism. The enzyme's activity is sensitive to certain inhibitors and is activated by glutathione, suggesting a cofactor role in the isomerase reaction (Ohmoto et al., 1998).
Metabolic Pathways in Pseudomonads
In studies focusing on naphthalene metabolism in pseudomonads, Barnsley (1976) demonstrated that the oxidation of 1,2-dihydroxynaphthalene yields 2-hydroxychromene-2-carboxylic acid. This compound is then converted into other intermediates, highlighting its role in the metabolic pathways of certain bacteria (Barnsley, 1976).
Structural Analysis and Enzyme Function
Thompson et al. (2007) studied 2-hydroxychromene-2-carboxylic acid isomerase in Pseudomonas putida, revealing its structure and relation to class kappa GSH transferases. The enzyme binds glutathione tightly and shows a significant turnover number, indicating its efficiency in the naphthalene catabolic pathway (Thompson et al., 2007).
Synthesis of Chiral 2-Hydroxy Carboxylic Acids
Chen, Wu, and Zhu (2015) discussed the enzymatic preparation of 2-hydroxy carboxylic acids, highlighting their application as key building blocks and chiral resolving agents. The review covers kinetic resolution and asymmetric reduction approaches, indicating broader applications of 2-hydroxy carboxylic acids in synthesis (Chen, Wu, & Zhu, 2015).
Applications in Hydrocarbon Degradation
Zhou et al. (2016) investigated the role of 2-hydroxy carboxylic acids in the anaerobic degradation of hydrocarbons. They synthesized potential signature metabolites, providing insights into hydroxylation and carboxylation pathways in hydrocarbon degradation (Zhou et al., 2016).
Properties
Molecular Formula |
C10H7O4- |
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Molecular Weight |
191.16 g/mol |
IUPAC Name |
2-hydroxychromene-2-carboxylate |
InChI |
InChI=1S/C10H8O4/c11-9(12)10(13)6-5-7-3-1-2-4-8(7)14-10/h1-6,13H,(H,11,12)/p-1 |
InChI Key |
LGYIZQLNYONEFJ-UHFFFAOYSA-M |
SMILES |
C1=CC=C2C(=C1)C=CC(O2)(C(=O)[O-])O |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(O2)(C(=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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